Cas no 2172103-07-8 (3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)

• Product Name: 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• CAS No: 2172103-07-8
• MF: C₃₂H₃₄N₂O₅
• MW: 526.622768878937
• CID: 5922736
• PubChem ID: 165821795
• Update Time: 2025-05-20

3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
• EN300-1534019
• 2172103-07-8
• 3-[N-benzyl-2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid

• Inchi： 1S/C32H34N2O5/c35-30(36)17-18-34(20-22-9-2-1-3-10-22)31(37)28(23-11-8-12-23)19-33-32(38)39-21-29-26-15-6-4-13-24(26)25-14-5-7-16-27(25)29/h1-7,9-10,13-16,23,28-29H,8,11-12,17-21H2,(H,33,38)(H,35,36)
• InChI Key： PDXZXUGXOVQWQR-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)N(CC1C=CC=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 526.24677219g/mol
• Monoisotopic Mass: 526.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 816
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid

Introduction to 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2172103-07-8)

3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid, identified by its CAS number 2172103-07-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzyl group, a cyclobutyl moiety, and an amino acid derivative functionality. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and therapeutic development.

The molecular structure of 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is a testament to the ingenuity of modern synthetic chemistry. The benzyl group at the N-position provides a stable aromatic ring system that can interact with biological targets through π-stacking or hydrophobic interactions. Meanwhile, the cyclobutyl substituent introduces rigidity to the molecule, which can be crucial for optimizing binding affinity and selectivity in drug design. The amino acid derivative functionality, featuring an amide bond and a carboxylic acid group, allows for further chemical modifications and bioconjugation strategies, making it a versatile building block for peptidomimetics and protein therapeutics.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high precision. 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for designing molecules that can interact with enzymes, receptors, and other cellular targets. For instance, the fluroenylethoxycarbonyl (Fmoc) group in its structure suggests potential applications in peptide synthesis and protease inhibition studies. This functionality is widely used in solid-phase peptide synthesis due to its stability and ease of removal under mild acidic conditions.

One of the most compelling aspects of 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid is its potential as a tool compound in biochemical research. Its complex structure provides researchers with a platform to explore various chemical interactions and biological responses. For example, the benzyl group can serve as a handle for further derivatization, allowing scientists to modify solubility, metabolic stability, or binding properties. Similarly, the cyclobutyl ring can be used to fine-tune steric interactions with biological targets, potentially leading to higher efficacy and reduced off-target effects.

The carboxylic acid group at the end of the molecule offers additional opportunities for chemical manipulation. It can be coupled with other functional groups via amide bond formation, enabling the creation of conjugates that combine multiple therapeutic or diagnostic agents into a single molecule. This approach is particularly valuable in targeted drug delivery systems, where covalent attachment can enhance specificity and prolong circulation time.

Recent advancements in computational chemistry have further enhanced our ability to design and optimize molecules like 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid. Molecular modeling techniques allow researchers to predict binding modes, assess metabolic stability, and evaluate potential side effects before synthesizing the compound in the lab. These predictions are crucial for reducing experimental costs and improving success rates in drug discovery programs.

The fluroenylethoxycarbonyl (Fmoc) protecting group in this compound also highlights its relevance in modern synthetic methodologies. Fmoc chemistry is widely employed in peptide synthesis due to its reliability and compatibility with automated solid-phase peptide synthesis (SPPS). This makes 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid an excellent starting point for designing peptidomimetics that mimic natural peptides while offering improved pharmacokinetic properties.

In conclusion, 3-N-benzyl-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid (CAS No. 2172103-07-8) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery, biochemical research, and therapeutic development. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.